Cas no 1092297-90-9 (3-methyl-octahydropyrrolo[1,2-a]pyrazine)

• Product Name: 3-methyl-octahydropyrrolo[1,2-a]pyrazine
• CAS No: 1092297-90-9
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 4560286
• Update Time: 2025-05-21

3-methyl-octahydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-octahydropyrrolo[1,2-a]piperazine
• 3-methyloctahydropyrrolo[1,2-a]pyrazine
• 3-methyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine
• 3-methyl-octahydropyrrolo[1,2-a]pyrazine
• D72843
• Z1267882051

• Inchi： 1S/C8H16N2/c1-7-6-10-4-2-3-8(10)5-9-7/h7-9H,2-6H2,1H3
• InChI Key： ZUILOGVUGKBLHW-UHFFFAOYSA-N
• SMILES： N12CC(C)NCC1CCC2

Computed Properties

• Exact Mass: 140.131
• Monoisotopic Mass: 140.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 3-methyl-octahydropyrrolo[1,2-a]pyrazine

3-Methyl-Octahydropyrrolo[1,2-a]Pyrazine: A Comprehensive Overview

3-Methyl-Octahydropyrrolo[1,2-a]Pyrazine (CAS No. 1092297-90-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyrazines, which are bicyclic structures composed of a pyrrole ring fused with a pyrazine ring. The methyl group substitution at the 3-position introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-Methyl-Octahydropyrrolo[1,2-a]Pyrazine involves a series of intricate reactions, including cyclization and functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex bicyclic structures. For instance, researchers have employed transition metal catalysts to facilitate the formation of the fused ring system, which is critical for achieving the desired stereochemistry and regioselectivity.

One of the most promising applications of 3-Methyl-Octahydropyrrolo[1,2-a]Pyrazine lies in its potential as a building block for advanced materials. Its rigid bicyclic structure and electron-deficient nature make it an excellent candidate for constructing functional materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have found widespread use in gas storage, catalysis, and sensing technologies.

In addition to its material science applications, 3-Methyl-Octahydropyrrolo[1,2-a]Pyrazine has also been explored for its biological activity. Recent studies have demonstrated its potential as a modulator of certain cellular pathways, making it a candidate for drug discovery efforts. Researchers have investigated its ability to interact with key enzymes and receptors, highlighting its role in pharmacological research.

The electronic properties of 3-Methyl-Octahydropyrrolo[1,2-a]Pyrazine have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits a high degree of conjugation within its bicyclic framework, leading to unique optical and electronic characteristics. Such properties make it an attractive candidate for applications in optoelectronics and nonlinear optics.

From an environmental perspective, the synthesis and application of 3-Methyl-Octahydropyrrolo[1,2-a]Pyrazine are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, ensuring sustainability while maintaining high yields and product quality.

In conclusion, 3-Methyl-Octahydropyrrolo[1,2-a]Pyrazine (CAS No. 1092297-90-9) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge synthetic methods and functionalization strategies, positions it as a key molecule for future innovations in materials science and biotechnology.